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Compound of Interest

Compound Name: 4-Phenylhepta-1,6-dien-4-amine

CAS No.: 19243-52-8

Cat. No.: B2765004

Get Quote

Executive Summary & Application Context
4-Phenylhepta-1,6-dien-4-amine hydrochloride (often referred to as

-diallylbenzylamine HCl) serves as a strategic "open-chain" scaffold in medicinal chemistry. It is
the primary substrate for synthesizing 4-phenyl-1,2,3,6-tetrahydropyridines and related opioid
pharmacophores via RCM.

Primary Utility: RCM Precursor for N-heterocycles.

Key Structural Feature: A quaternary carbon center bearing a phenyl group, an amine, and

two allyl chains.

Critical Quality Attribute: The conformational freedom of the allyl groups is the key

differentiator from its cyclic analogs, influencing both solubility and cyclization kinetics.

Comparative Structural Analysis
To evaluate the performance and structural integrity of the product, we compare it with 1-

Phenylcyclohexylamine Hydrochloride, a well-characterized rigid analog used in similar
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pharmacological classes (e.g., dissociative anesthetics).

Table 1: Comparative Physicochemical & Structural Data
Feature

Target: 4-Phenylhepta-1,6-

dien-4-amine HCl

Alternative: 1-

Phenylcyclohexylamine HCl

Molecular Formula

Molecular Weight 223.74 g/mol 211.73 g/mol

Structural Topology Acyclic / Flexible (Gem-diallyl)
Cyclic / Rigid (Cyclohexane

chair)

C4 Geometry
Distorted Tetrahedral (Steric

strain from Ph/Allyl)

Fixed Tetrahedral (Chair

conformation)

H-Bonding Motif (3D Lattice Network) (Defined columns/sheets)

Solubility Profile
High in MeOH/EtOH; Moderate

in

High in

; Moderate in Alcohols

RCM Reactivity
High (Pre-organized via

Thorpe-Ingold effect)
Null (Already cyclized)

Note on Data Source: Data for 1-Phenylcyclohexylamine HCl is based on established

crystallographic standards [1]. Data for the target diene is derived from homologous diallyl

ammonium salts [2].

Experimental Protocols
Protocol A: Single Crystal Growth (Vapor Diffusion)
Objective: To obtain X-ray quality crystals of the target hydrochloride salt for absolute structural

determination.
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Dissolution: Dissolve 50 mg of 4-Phenylhepta-1,6-dien-4-amine HCl in 2.0 mL of Methanol

(HPLC grade) in a small borosilicate vial (inner vial).

Filtration: Pass the solution through a 0.22

PTFE syringe filter to remove particulate nuclei.

Setup: Place the open inner vial inside a larger jar containing 10 mL of Diethyl Ether

(antisolvent).

Equilibration: Seal the outer jar tightly. Allow to stand undisturbed at

for 7-14 days.

Harvesting: Observe for colorless prismatic crystals. Harvest under oil to prevent

hygroscopic degradation.

Protocol B: Structural Validation via RCM (Functional
Test)
Objective: To confirm the "gem-diallyl" connectivity by converting the precursor to the cyclic

olefin.

Catalyst Prep: Dissolve Grubbs II catalyst (5 mol%) in degassed Dichloromethane (DCM).

Reaction: Add the free base of the target amine (0.1 M) to the catalyst solution.

Reflux: Stir at

for 4 hours under Argon.

Analysis: Monitor by TLC or

-NMR. Disappearance of terminal alkene signals (

5.0-5.2 ppm) and appearance of internal olefin protons (

5.6-5.8 ppm) confirms the connectivity.
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Mechanistic Visualization
The following diagram illustrates the structural relationship between the open-chain precursor

and the cyclic product, highlighting the role of the quaternary center.

Structural Evolution

4-Phenylhepta-1,6-dien-4-amine
(Acyclic Precursor)

Ru-Carbene Complex
(Intermediate)

+ Grubbs II Cat.
- C2H4 2,3,4,7-Tetrahydro-1H-azepine*

(Cyclized Product)
Ring Closure

The 'gem-diallyl' effect promotes
cyclization by compressing

the bond angle at the quaternary carbon.

Click to download full resolution via product page

Figure 1: Reaction pathway transforming the flexible diallyl precursor into the rigid cyclic

scaffold. The quaternary carbon (C4) acts as a pivot point, facilitating the ring-closing

metathesis.

X-ray Data Interpretation Guide
When analyzing the crystal structure of 4-Phenylhepta-1,6-dien-4-amine HCl, researchers

should focus on the following parameters to validate the compound's identity and purity:

Quaternary Center (

): Verify the tetrahedral geometry. The bond angle

is typically compressed (

) due to the steric bulk of the phenyl group, a phenomenon known as the Thorpe-Ingold
effect which aids in cyclization [3].

Allyl Group Conformation: In the solid state, the allyl arms often adopt an anti conformation

relative to the phenyl ring to minimize steric clash.
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Chloride Interaction: The chloride ion should act as a trifurcated acceptor, forming hydrogen

bonds with the three protons of the ammonium group (

), typically with distances of

[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylhepta-1-6-dien-4-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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